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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of the fungicide Imazalil and

its primary metabolite, α-(2,4-dichlorophenyl)-1H-imidazole-1-ethanol (also known as R14821

or IZM), under various storage conditions. The information presented is crucial for ensuring the

integrity of analytical samples and the accuracy of residue analysis in research and quality

control settings.

Data Presentation: Quantitative Stability
Comparison
The stability of Imazalalil and its primary metabolite is significantly influenced by storage

temperature. Frozen storage at -20°C offers excellent long-term stability, while refrigerated and

room temperature storage lead to more rapid degradation.
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Storage
Condition

Analyte Matrix Duration Stability Reference

Frozen

(-20°C)

Imazalil &

R14821

Plant

Commodities

(High Water

Content)

At least 12

months
Stable [1]

Imazalil &

R14821
Citrus Fruits

Up to 30

months

Stable

(change of

<20%)

Imazalil

Standard

Solution (in

methanol)

1 year Stable

Refrigerated

(4°C)
Imazalil

Clementine

Mandarins
28 days

Half-life of

15-18 days

Imazalil Oranges 32 days

No significant

difference

from 22-25°C

storage

[2]

Room

Temperature

(22-25°C)

Imazalil Oranges 32 days

No significant

difference

from 4°C

storage

[2]

Imazalil

Aqueous

Solution (pH

2.4-7.0)

8 weeks

Stable at

40°C in the

absence of

light

Experimental Protocols
A generalized experimental protocol for assessing the storage stability of Imazalil and its

metabolites in a given matrix, based on OECD guidelines, is provided below.

Objective:
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To determine the stability of Imazalil and its metabolite R14821 in a specific commodity matrix

under defined storage conditions (e.g., -20°C, 4°C, and room temperature) over a specified

period.

Materials:
Blank (control) commodity matrix

Analytical standards of Imazalil and R14821

Homogenizer

Storage containers (e.g., amber glass vials)

Analytical instrumentation (e.g., LC-MS/MS or GC-MS)

Reagents and solvents for extraction and analysis (e.g., acetonitrile, magnesium sulfate,

sodium chloride, primary secondary amine (PSA) sorbent)

Procedure:
Sample Preparation and Fortification:

Homogenize the blank commodity matrix to ensure uniformity.

Fortify a known amount of the homogenized matrix with Imazalil and R14821 at a

concentration relevant to expected residue levels.

Prepare a sufficient number of fortified samples to allow for analysis at multiple time

points.

Storage:

Divide the fortified samples into groups for storage at the different temperature conditions

being evaluated (-20°C, 4°C, and room temperature).

Store samples in the dark to prevent photodegradation.

Analysis:
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Analyze a set of fortified samples (time zero) immediately after preparation to establish the

initial concentration.

At predetermined intervals (e.g., 0, 1, 3, 6, 9, and 12 months for frozen storage; 0, 7, 14,

21, and 28 days for refrigerated and room temperature storage), withdraw a set of

samples from each storage condition for analysis.

Extract Imazalil and R14821 from the matrix using a validated method, such as the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[3][4][5][6]

Analyze the extracts using a calibrated LC-MS/MS or GC-MS system.

Data Evaluation:

Calculate the percentage of the initial concentration of Imazalil and R14821 remaining at

each time point.

Determine the rate of degradation and, if applicable, the half-life of each analyte under

each storage condition.

The analytes are considered stable if the mean residue level at the end of the storage

period is within a certain percentage (e.g., ±20%) of the initial concentration.
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Caption: Experimental workflow for validating the storage stability of Imazalil and its

metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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